Cas no 127356-26-7 (6-Methoxypyridine-3,4-diamine)

• Product Name: 6-Methoxypyridine-3,4-diamine
• CAS No: 127356-26-7
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD09744015
• CID: 136235
• PubChem ID: 10214396
• Update Time: 2025-05-25

6-Methoxypyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxypyridine-3,4-diamine
• 3,4-Diamino-6-methoxypyridine hydrochloride
• 3,4-Pyridinediamine,6-methoxy-
• 6-METHOXY-3,4-PYRIDINEDIAMINE
• 3,4-diamino-6-methoxypyridine
• 3,4-Pyridinediamine,6-methoxy
• 6-Methoxypyridin-3,4-diaMine
• 3,4-Pyridinediamine,6-methoxy-(9CI)
• 4,5-Diamino-2-methoxypyridine
• JQDQHTDJIYOWQQ-UHFFFAOYSA-N
• 3,4-Pyridinediamine, 6-methoxy-
• FCH869410
• TRA0067762
• RP01208
• AB51235
• AX8017912
• Y7353
• AM20080852
• A805687
• 356M267
• 127356-26-7
• CS-0112368
• AKOS006331881
• FT-0649792
• W-205279
• DTXSID00436764
• AS-31147
• SCHEMBL706595
• SY058984
• MFCD09744015
• AC-23848
• DB-022830

• MDL： MFCD09744015
• Inchi： 1S/C6H9N3O/c1-10-6-2-4(7)5(8)3-9-6/h2-3H,8H2,1H3,(H2,7,9)
• InChI Key： JQDQHTDJIYOWQQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CN=1)N)N

Computed Properties

• Exact Mass: 139.07500
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.2

Experimental Properties

• PSA: 74.16000
• LogP: 1.41700

Additional information on 6-Methoxypyridine-3,4-diamine

Recent Advances in the Study of 6-Methoxypyridine-3,4-diamine (CAS: 127356-26-7) in Chemical Biology and Pharmaceutical Research

6-Methoxypyridine-3,4-diamine (CAS: 127356-26-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block for the synthesis of biologically active molecules, particularly in the development of novel therapeutics. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

One of the key areas of research involving 6-Methoxypyridine-3,4-diamine is its role as a precursor in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyrido[3,4-d]pyrimidine derivatives, which exhibit potent inhibitory activity against various kinase targets. The study reported that modifications at the 6-methoxy position significantly influenced the binding affinity and selectivity of these derivatives, suggesting that 6-Methoxypyridine-3,4-diamine could serve as a valuable scaffold for the development of kinase inhibitors.

Another notable application of 6-Methoxypyridine-3,4-diamine is in the field of antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into novel quinazoline derivatives. These compounds demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The researchers attributed this activity to the ability of the 6-methoxy group to enhance membrane penetration and target binding.

In addition to its pharmacological potential, 6-Methoxypyridine-3,4-diamine has also been investigated for its chemical properties. A study in Tetrahedron (2023) detailed an improved synthetic route for this compound, achieving higher yields and purity compared to previous methods. The optimized protocol involved a selective reduction of 6-methoxypyridine-3,4-dinitrile, followed by careful purification steps to minimize byproduct formation. This advancement is expected to facilitate broader adoption of the compound in research and industrial applications.

Looking ahead, the versatility of 6-Methoxypyridine-3,4-diamine suggests its continued relevance in drug discovery and chemical biology. Ongoing research is exploring its potential in other therapeutic areas, such as neurodegenerative diseases and cancer immunotherapy. Furthermore, computational studies are being conducted to predict its interactions with various biological targets, which could guide the design of next-generation therapeutics. As these investigations progress, 6-Methoxypyridine-3,4-diamine is poised to remain a focal point in the development of innovative pharmaceutical agents.